AbstractThe results of the studies on the use of collector reagents in the form of a reverse microemulsion (RME) of the water-in-oil type (i.e., water droplets are suspended in the oil phase) for the flotation extraction of lead and zinc minerals are presented. Lead and zinc concentrates and a lead–zinc ore are used as the initial samples for flotation. The concentration of galena in the lead concentrate is 74.7%, and the concentration of sphalerite in the zinc concentrate is 78.7%. Basic collector reagents in the composition of the RME are potassium butyl xanthate (PBX) and kerosene. A nonionic surfactant (NSA) is used to stabilize the RME. Casein is used as additives to the main reagents to eliminate the negative effect of osmotic pressure upon preparing the RME. The transformation of casein to the active soluble form is carried out using sodium sulfide. The particle size in the reverse microemulsion is 12.38 nm. The following options for supplying reagents to the flotation pulp are studied in flotation tests: RME, RME + foaming agent, and potassium butyl xanthate + foaming agent. A T-92 reagent is used as the foaming agent. The consumption of PBX in the composition of the RME and in the classical supply is 26 g/t. The results of laboratory tests show that the method of supplying flotation reagents in the form of an RME leads to an increase both in the flotation rate of lead and zinc sulfides and in their recovery into a foam product. Tests with the use of an RME in the collective flotation cycle of a lead–zinc ore show an increase in the extraction of lead into the total concentrate by 10.8% and zinc by 38.5% in comparison with the classical supply of reagents (collector + foaming agent) in addition to an increase in the flotation rate. An increased selectivity of the action of an RME in relation to zinc sulfides in comparison with lead sulfides is noted. The flotation rate coefficient of sphalerite is 7.8-fold higher when compared to galena. The gain in the extraction into the total zinc concentrate is also higher and is 16.78%, while the gain into the lead concentrate is 1.9% under the same conditions.

AbstractIn investigation of the aggregative stability of disperse systems by sediment volumetry, a violation of the structure of water in the contact area causes formation of nanobubbles, whose coalescence leads to appearance of hydrophobic attraction forces. A change in the aggregative stability of aqueous dispersions of particles can be interpreted in such a way that ingress of water molecules having a high potential of interaction with molecules of the medium in the interfacial gap between particle surfaces and outflow of water molecules exhibiting high intensity of interaction with a solid surface from the interfacial gap between particle surfaces is difficult. Excess osmotic pressure between hydrophilic surfaces leads to their hydrophilic repulsion, and excess osmotic pressure of the surrounding water (reduced osmotic pressure between surfaces) leads to hydrophobic attraction of the surfaces. To change the result of flotation, it is sufficient to bring a heat flow to a nanoscale-thick liquid layer, within which action of forces of structural origin is localized, determining the stability of wetting films. To increase the temperature in the interfacial gap between the particle and the bubble using the heat of water vapor condensation, as a gas for flotation, a mixture of air and hot water vapor is proposed. The developed flotation method has been tested in flotation of gold ores. The efficient steam flow rate determined from the results of a factorial experiment is 10.7 × 10–3 kg/(s m2), with the xanthate flow rate being 1.74 g/t. In the rough flotation operation, the jet method of constructing a flowsheet is used, which provides for combination of the initial feed and rough concentrate. In comparison with flotation of ores according to a factory scheme, the yield of a concentrate sent to hydrometallurgical processing is smaller by 23.4 rel. %, with the achieved level of gold recovery remaining the same.

AbstractThe thiosulfate system for silver extraction has numerous characteristics such as high efficiency, low consumption, and environmental protection, and it has good application prospects. However, the high cost of metal recovery in thiosulfate systems limits its industrial application. A previous study indicated that Ag2S/Ag nanocomposite clouds were precipitated from silver thiosulfate complex (AgTS) through ultraviolet photolysis, whereas the semiconductor-metal nanopowders synthesized through the hydrothermal synthesis process are usually important composites that can be used in photocatalysis, broad-spectrum antibacterial, and other environmental fields. Therefore, this study aims to develop high-value utilization of AgTS hydrometallurgical systems based on the photocatalytic properties of nanocomposites, and proposes research on the visible-light photocatalytic activity of Ag2S/Ag photocatalytic systems precipitated from AgTS through ultraviolet photolysis. First, the morphology and optical properties of the Ag2S/Ag nanocomposite were investigated. Next, the visible light photocatalytic activity of the Ag2S/Ag nanocomposite was evaluated, and finally, the new high-value utilization research method of “ultraviolet absorption → ultraviolet photolysis → photocatalysis” was proposed. In this study, we demonstrate a novel method of high-value utilization of silver thiosulfate lixivium with a high photocatalytic efficiency of the Ag2S/Ag nanocomposite of up to 47.98% after three cycles.

AbstractThis study is focused on the design of new Al–Cu–Mn alloys with enhanced strength and heat resistance achieved without high-temperature exposure. There are seven alloys considered with permanent Mn content of 2% and variable Cu content of 0–4%. It is found that ~2% Mn is almost completely dissolved in the solid solution after casting, while the copper is distributed between the solid solution and Al2Cu eutectic constituents. It is experimentally established that, when the copper content is 2 and 3%, the solid solution of aluminum contains approximately the same amount of copper, up to 1.5%. The deformation plasticity of experimental alloys in the cold rolling mode with the reduction rate of 80 and 95% is investigated. It is shown that no preliminary treatment is required for alloys containing up to 3% Cu, as they exhibit high processability at rolling. The effect of heat treatment in the annealing temperature range of 200–600°C on the structural and phase parameters of the alloys is studied. Alloy hardening in the process of multistage annealing by means of hardness measurement is estimated. The resulting data allow us to determine the influence of copper and analyze the thermal stability of the model alloys. Tensile tests of cold-rolled sheets with a thickness of 0.5 mm and a reduction level of 95% of alloys containing 2 and 3% copper show high values. In particular, the alloy containing 3% Cu has a strength performance compatible with that of 1201 alloy in T6 condition.

AbstractThe positron emission tomography detection device uses scintillator crystals to provide high image quality. Cerium-activated lutetium orthosilicates are promising crystals for PET detectors. The optical properties of the resulting scintillator crystals directly depend on the impurity composition of the starting materials; therefore, rather stringent requirements are set for them: the content of the basic substance Lu2O3 is 99.999 wt % and CeO2 is 99.99 wt %. As a starting material for obtaining lutetium oxide of the required purity, we used its concentrate with a basic substance content of 99.1 wt %, to obtain cerium oxide, REM carbonates containing up to 54% cerium in the composition. The paper presents the schemes of the technological process for obtaining high-purity Lu2O3 and CeO2 based on a combination of methods of extraction and ion exchange. Extraction purification of lutetium and cerium from accompanying rare-earth impurities was carried out using Aliquat 336 and tri-n-butyl phosphate, respectively. In the work, the main modes of operation of the extraction cascades were calculated; the total number of stages for purifying lutetium was 17; for purifying cerium, it was 20. The technology for the purification of lutetium oxide and cerium oxide consists of a combination of purification methods and varying cycles depending on the content of impurities; in this regard, it is necessary to control the quality of the resulting substances practically after each stage. Analytical control of the chemical purity of technological products was carried out by mass spectrometry with inductively coupled and spark sources of sample excitation.

AbstractThe work is aimed at establishing the effect of nanosecond electromagnetic pulses (NEPs) with different amplitudes on the formation of the structure of cast aluminum matrix composites of the pseudo-binary Al–Mg2Si system with hypoeutectic (5 wt % Mg2Si) and hypereutectic (15 wt % Mg2Si) composition. With an increase in the amplitude of the generator of NEPs in alloys with 5 and 15 wt % Mg2Si, the structural components of the matrix alloy (α-solid solution and eutectic) are refined, while no significant differences in the sizes and morphology of primary crystals of Mg2Si in the hypereutectic range of compositions were observed in the entire range of tested variants of the amplitude of the generator of NEPs. Presumably, the observed nature of the influence of NEPs on the structure of composites in the hypereutectic region of compositions is associated with the features of their crystallization behavior. The temperature range of the existence of the two-phase region L + Mg2Si is much lower than the temperatures of irradiation with NEPs; apparently, in connection with this, NEPs do not affect the thermodynamic state of the interfaces “primary crystal Mg2Si–melt.” It has been shown that a promising option for the simultaneous modifying effect on all structural components of Al–Mg2Si aluminum matrix composites (solid solution, eutectic, primary Mg2Si particles) is a combination of thermal-rate treatment and irradiation of melts with NEPs, as well as additional processing of melts by NEPs during solidification.

AbstractDifferent types of materials with unique performance are used together in the industry, and soluble and/or insoluble joining methods are applied to join these materials. However, the joining process is quite problematic due to the technological drawbacks that arise during the joining of materials with distinctive characteristics. For this reason, mechanical locking (frictional) joining method is recommended to reduce some of the problems emerging during the joining of different materials. Various material groups such as ferrous and non-ferrous metals could be able joined by the mechanical locking method (MLM). In this study, to the main aim is to determine the effect of rotation speed, which is one of the influential process parameters, on the process of joining CuZn30 (brass) and AA6063 aluminum alloy materials using MLM. The mechanical properties and microstructures of the specimens joined by applying different rotation speeds were examined. Consequentially CuZn30 and AA6063 materials were successfully joined using the MLM and the number of rotation speeds applied during joining had a significant effect on the joining process.

AbstractThe influence of the treatment time in a planetary ball mill on the morphology, phase composition, and microstructure of the Al–Mn–Cu-based alloy and the same alloy with nanodiamond particles is studied by X-ray diffraction and scanning electron microscopy. The phase composition of the alloy is determined by X-ray diffraction after casting and milling for 5–20 h. It is shown that nanodiamond particles contribute to the coarsening of granules. The effect was intensified with an increase in the milling time to 20 h. The granular size weakly depends on the processing time for the initial alloy. The Cu-bearing phases of solidification origin are dissolved during milling. The lattice parameter of the aluminum solid solution decreases after five hours of treatment to 0.4028–0.4030 nm, and it increases with further increase in milling time. Exothermic peaks associated with the precipitation of secondary phases are revealed for mechanically alloyed granules during heating. An increase in the milling time reduces the intensity of peaks. The solidus temperature of the alloys decreases after mechanical alloying. For the nanodiamond-bearing sample, a high-temperature exothermic effect, which can be associated to the formation of aluminum carbides or oxidation reactions in nanodiamond particles, is observed. The maximum microhardness is achieved after 5–10 h of milling, and the nanodiamond particles slightly increase the maximum microhardness from 316 to 330 HV. The results indicate the dissolution of copper and manganese in the aluminum solid solution during milling for 5 h and their precipitation with increasing milling time. Nanodiamond particles do not influence the dissolution of elements but accelerate the solid solution decomposition with increasing milling time.

AbstractThe article discusses the features of radial shear rolling (RSR) of the aluminum alloy Al–Mg–Sc. The modeling of the RSR process by the finite element method in the QForm 3D program with variation of the elongation ratio per pass and the rolling speed has been implemented. On the basis of the results obtained, a study of the temperature field of the rod in the deformation zone has been carried out taking into account the cyclic deformation and the configuration of the flow trajectories. It is found that changes in the temperature field of the rod in the deformation zone are determined by the difference in the trajectory flow of the metal in the surface layers and in the axial zone. When the elongation ratio is varied from 1.6 to 2.4, heating occurs inconsistently from the center to the surface. The largest increase occurs for an area that is approximately 0.3R from the surface. For the axial zone, the temperature change in the deformation zone occurs smoothly and with an insignificant temperature difference of 5–10°C. The temperature on the surface of the rod has the greatest temperature fluctuations, which are explained by deformation heating and simultaneous contact with a cold roll during each deformation cycle. With a decrease in the rolling speed, a picture of the distribution of the temperature field of the rod in the deformation zone is observed, when the temperature of the central layers exceeds the surface temperature. Because of the long contact time of the rod with the roll, the surface temperature fluctuates up to 40–50°C with each deformation cycle. With an increase in the rolling speed, the amplitude of temperature fluctuations on the surface decreases, and the deformation heating increases. The obtained data on the relationship of controlled technological parameters with a change in the temperature field of the rod can be useful in the design of technological modes of rolling.

AbstractThe article presents technical solutions for the creation of deforming devices with a power drive made of a material with a shape memory effect. As an example, the designs of a press, a press stamp, and a hardness tester, in which new designs of multilink power drives are used, are considered. A method of designing a universal multilink power drive is proposed, the power elements of which are made of thermally thin material with a shape memory effect. The analysis of thermal processes in power elements of various shapes and geometric sizes and using different methods of their heating (current transmission heating, convective and radiant heat exchange) is given, which makes it possible to determine the efficiency of the devices being created. The technological and operational properties of thermally thin power elements of a multilink power drive are investigated. To determine their qualitative and quantitative indicators, a measuring stand has been created that allows recording the current strength, temperature change, displacement, and developed forces on a single time scale. On the basis of the calculations performed, a line of universal power drives with a developed deformation force of 500–10 000 N and a displacement of 1.0–8.0 mm was created; the results of their testing and use in existing models of deforming devices are presented.